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Compound of Interest

Compound Name: 6-Amino-2-fluoro-3-iodophenol
CAS No.: 2090794-57-1
Cat. No.: B2375969
Get Quote
. J

This guide provides a comprehensive technical overview of 6-amino-2-fluoro-3-iodophenol, a
halogenated aromatic compound with significant potential in synthetic chemistry and drug
discovery. Due to its unique substitution pattern, featuring an amino group, a fluorine atom, and
an iodine atom on a phenol scaffold, this molecule presents a versatile platform for the
development of novel chemical entities.

Physicochemical Properties

The fundamental properties of 6-amino-2-fluoro-3-iodophenol are summarized below. These
values are calculated based on its chemical structure, as experimental data for this specific
compound is not readily available in public databases.
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Property Value Source
Molecular Formula CeHsFINO Calculated
Molecular Weight 252.99 g/mol Calculated
Predicted to be a solid at room o
Appearance Analogy to similar compounds
temperature
Predicted to be sparingly
soluble in water, with better
Solubility solubility in organic solvents Analogy to similar compounds
like ethanol, methanol, and
DMSO
Estimated to be around 8-9 for
pKa the phenolic hydroxyl group Analogy to similar compounds

and 3-4 for the anilinium ion

Molecular Structure:

Caption: Molecular structure of 6-amino-2-fluoro-3-iodophenol.

Synthesis and Reactivity

While a specific, documented synthesis for 6-amino-2-fluoro-3-iodophenol is not readily

available in the literature, a plausible synthetic route can be proposed based on established

organic chemistry principles. A potential pathway could commence with a commercially

available fluorophenol, followed by sequential iodination and amination reactions.

Proposed Synthetic Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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